Cas no 2105824-15-3 ((1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine)

(1R)-1-(5-Fluoro-1-benzofuran-2-yl)butan-1-amine is a chiral amine derivative featuring a benzofuran core substituted with a fluorine atom at the 5-position. This compound is of interest in pharmaceutical and agrochemical research due to its structural motif, which combines a fluorinated aromatic system with an optically active amine functionality. The (1R)-enantiomer offers potential advantages in stereoselective synthesis and biological activity modulation. Its well-defined chirality makes it valuable for studying receptor interactions or as a building block in asymmetric synthesis. The fluorine substitution enhances metabolic stability and bioavailability, while the benzofuran scaffold contributes to diverse binding properties. This compound is typically handled under controlled conditions due to its reactive amine group.
(1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine structure
2105824-15-3 structure
Product Name:(1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine
CAS No:2105824-15-3
MF:C12H14FNO
MW:207.24406671524
CID:6567640
PubChem ID:135378386
Update Time:2025-05-19

(1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL20559924
    • (1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine
    • 2105824-15-3
    • EN300-745335
    • Inchi: 1S/C12H14FNO/c1-2-3-10(14)12-7-8-6-9(13)4-5-11(8)15-12/h4-7,10H,2-3,14H2,1H3/t10-/m1/s1
    • InChI Key: AFHYLNONRNYOIO-SNVBAGLBSA-N
    • SMILES: FC1C=CC2=C(C=1)C=C([C@@H](CCC)N)O2

Computed Properties

  • Exact Mass: 207.105942232g/mol
  • Monoisotopic Mass: 207.105942232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 39.2Ų

(1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-745335-0.05g
(1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine
2105824-15-3 95%
0.05g
$888.0 2024-05-23
Enamine
EN300-745335-0.1g
(1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine
2105824-15-3 95%
0.1g
$930.0 2024-05-23
Enamine
EN300-745335-0.25g
(1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine
2105824-15-3 95%
0.25g
$972.0 2024-05-23
Enamine
EN300-745335-0.5g
(1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine
2105824-15-3 95%
0.5g
$1014.0 2024-05-23
Enamine
EN300-745335-1.0g
(1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine
2105824-15-3 95%
1.0g
$1057.0 2024-05-23
Enamine
EN300-745335-2.5g
(1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine
2105824-15-3 95%
2.5g
$2071.0 2024-05-23
Enamine
EN300-745335-5.0g
(1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine
2105824-15-3 95%
5.0g
$3065.0 2024-05-23
Enamine
EN300-745335-10.0g
(1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine
2105824-15-3 95%
10.0g
$4545.0 2024-05-23

Additional information on (1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine

Professional Introduction to (1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine (CAS No. 2105824-15-3)

In the realm of pharmaceutical chemistry, the compound (1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine (CAS No. 2105824-15-3) has emerged as a significant molecule with potential applications in drug discovery and development. This compound, characterized by its unique structural and chemical properties, has garnered attention due to its role as a key intermediate in the synthesis of bioactive molecules. The presence of a fluoro-substituted benzofuran moiety and an amine functional group contributes to its diverse pharmacological profile, making it a subject of interest for researchers exploring novel therapeutic agents.

The fluoro-substituent in the benzofuran ring is a well-documented feature in medicinal chemistry, known for its ability to modulate metabolic stability, binding affinity, and overall pharmacokinetic properties of drug candidates. The specific positioning of the fluoro atom at the 5-position enhances the electronic characteristics of the aromatic system, influencing its interactions with biological targets. This modification has been extensively studied in the development of small-molecule drugs, where fluorine atoms are often incorporated to improve drug efficacy and reduce toxicity.

The benzofuran scaffold itself is a privileged structure in pharmaceutical research, exhibiting a wide range of biological activities. Its aromatic nature allows for favorable interactions with enzymes and receptors, while the amine group provides a site for further functionalization. In the context of (1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine, the combination of these features suggests potential applications in treating various diseases, including neurological disorders and inflammatory conditions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with biological targets more accurately. Studies have shown that the fluoro-substituted benzofuran moiety can engage in hydrogen bonding and π-stacking interactions, which are crucial for drug-receptor binding. The amine group further contributes to these interactions, providing multiple sites for hydrogen bonding or salt formation. These insights have guided the design of derivatives with enhanced pharmacological properties.

In vitro studies have begun to explore the pharmacological potential of (1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine. Initial findings suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to human health. For instance, its structural features could mimic natural substrates or modulate enzyme activity, leading to therapeutic effects. Additionally, the stereochemical configuration at the (1R)-position may play a critical role in determining its biological activity, highlighting the importance of enantioselective synthesis.

The synthesis of this compound involves multi-step organic transformations, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These techniques not only improve synthetic efficiency but also enable access to complex molecular architectures that would be challenging to obtain through traditional methods.

The growing interest in fluorinated compounds has spurred research into new synthetic routes and methodologies for incorporating fluorine atoms into organic molecules. Techniques such as fluorination reactions using electrophilic or nucleophilic fluorinating agents have been refined over time, allowing for greater selectivity and control. These advancements are particularly relevant for compounds like (1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine, where precise functionalization is essential for achieving desired pharmacological outcomes.

As research progresses, collaborations between synthetic chemists and biochemists will be crucial for translating laboratory discoveries into viable therapeutic agents. High-throughput screening techniques and structure-based drug design approaches will play a pivotal role in identifying promising candidates from libraries of compounds like (1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine. By leveraging these technologies, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

The regulatory landscape also plays a significant role in guiding pharmaceutical development. Compliance with guidelines set by agencies such as the FDA and EMA ensures that compounds like this one undergo rigorous testing before entering clinical trials. This includes assessments of safety, efficacy, and quality control measures during production. Only after passing these stringent evaluations can a drug candidate progress to human testing.

In conclusion,(1R)-1-(5-fluoro-1-benzofuran-2-yl)butan-1-amine represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. The combination of a fluoro-substituted benzofuran moiety with an amine group offers multiple opportunities for further exploration and development. As our understanding of molecular interactions continues to grow, compounds like this one are poised to play a significant role in addressing unmet medical needs.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd